Cas no 2228619-31-4 (tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• CAS No: 2228619-31-4
• MF: C₁₃H₂₇NO₃
• MW: 245.358384370804
• CID: 6191022
• PubChem ID: 165673686
• Update Time: 2025-10-31

tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• 2228619-31-4
• EN300-1875026

• Inchi： 1S/C13H27NO3/c1-12(2,3)10(8-7-9-15)14-11(16)17-13(4,5)6/h10,15H,7-9H2,1-6H3,(H,14,16)
• InChI Key： VVXNRIGOXNZUEV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CCCO)C(C)(C)C)=O

Computed Properties

• Exact Mass: 245.19909372g/mol
• Monoisotopic Mass: 245.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate

Introduction to Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2228619-31-4)

Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate, with the chemical formula C₁₁H₂₂NO₃, is a compound of significant interest in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group and a 6-hydroxy-2,2-dimethylhexan-3-yl moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 2228619-31-4 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The tert-butyl group is known for its stability and its ability to enhance the lipophilicity of molecules, making it a popular choice in drug design. On the other hand, the 6-hydroxy-2,2-dimethylhexan-3-yl chain introduces hydrophilic properties, which can influence the solubility and metabolic behavior of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate derivatives in developing novel therapeutic agents. The carbamate functional group in Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate plays a crucial role in modulating the biological activity of the molecule. Carbamates are known for their ability to act as protease inhibitors, which has led to their extensive use in the treatment of various diseases, including cancer and inflammation.

One of the most exciting areas of research involving Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate is its potential application in oncology. Studies have shown that carbamate derivatives can inhibit key enzymes involved in tumor growth and progression. For instance, research has demonstrated that certain carbamates can target cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that promote inflammation and cancer cell survival.

The structural integrity of Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate also makes it an attractive candidate for drug delivery systems. The combination of lipophilic and hydrophilic properties allows for efficient absorption and distribution within the body. Additionally, the stability provided by the tert-butyl group ensures that the compound remains active during metabolic processes, enhancing its therapeutic efficacy.

In vitro studies have revealed promising results regarding the antimicrobial properties of Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate. The compound has shown efficacy against a range of bacteria and fungi, making it a potential candidate for developing new antibiotics. The 6-hydroxy group within its structure appears to contribute significantly to its antimicrobial activity by interfering with essential bacterial metabolic pathways.

The synthesis of Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. The use of specialized reagents and catalysts ensures that the final product meets stringent pharmaceutical standards.

As research continues to uncover new therapeutic applications for carbamate derivatives, Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate is poised to play a significant role in future drug development. Its unique structural features offer a balance between lipophilicity and hydrophilicity, making it an ideal candidate for various pharmacological applications. Furthermore, its stability and biological activity make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The pharmaceutical industry is increasingly interested in natural product-inspired molecules due to their potential for drug discovery. Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate shares structural similarities with certain natural products known for their therapeutic properties. By leveraging these similarities, researchers can develop novel compounds with enhanced biological activity and reduced side effects.

In conclusion, Tert-butyl N-(6-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2228619-31-4) is a compound with remarkable potential in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile intermediate in drug development. With ongoing research exploring its applications in oncology, antimicrobial therapy, and drug delivery systems, this compound is set to make significant contributions to modern medicine.